Cas no 37028-65-2 (N,N-Dimethylthioxanthene-9-propylamine)
37028-65-2 structure
Product Name:N,N-Dimethylthioxanthene-9-propylamine
CAS No:37028-65-2
MF:C18H21NS
MW:283.431043386459
CID:323843
PubChem ID:56842859
Update Time:2025-04-19
N,N-Dimethylthioxanthene-9-propylamine Chemical and Physical Properties
Names and Identifiers
-
- N,N-Dimethylthioxanthene-9-propylamine
- N,N-dimethyl-3-(9H-thioxanthen-9-yl)propan-1-amine
- N,N-Dimethyl-9H-thioxanthene-9-propanamine
- RAL34EF8GA
- 37028-65-2
- NS00030142
- DTXSID00190531
- 9H-Thioxanthene-9-propanamine, N,N-dimethyl-
- EINECS 253-317-3
- Thioxanthene-9-propylamine, N,N-dimethyl-
-
- Inchi: 1S/C18H21NS/c1-19(2)13-7-10-14-15-8-3-5-11-17(15)20-18-12-6-4-9-16(14)18/h3-6,8-9,11-12,14H,7,10,13H2,1-2H3
- InChI Key: IUAFRBRSXNQBPC-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(C2C=CC=CC1=2)CCCN(C)C
Computed Properties
- Exact Mass: 283.13963
- Monoisotopic Mass: 283.13947085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 28.5Ų
Experimental Properties
- PSA: 3.24
N,N-Dimethylthioxanthene-9-propylamine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
37028-65-2 (N,N-Dimethylthioxanthene-9-propylamine) Related Products
- 4969-02-2(Methixene)
- 7081-40-5(Metixene hydrochloride hydrate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk